Cas no 2246494-56-2 (4,4,5,5-tetramethyl-2-3-methyl-4-(oxolan-3-yloxy)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-3-methyl-4-(oxolan-3-yloxy)phenyl-1,3,2-dioxaborolane
• CAS No: 2246494-56-2
• MF: C₁₇H₂₅BO₄
• MW: 304.189005613327
• CID: 6435489
• PubChem ID: 133615894
• Update Time: 2025-05-24

4,4,5,5-tetramethyl-2-3-methyl-4-(oxolan-3-yloxy)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-3-methyl-4-(oxolan-3-yloxy)phenyl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[3-methyl-4-(oxolan-3-yloxy)phenyl]-1,3,2-dioxaborolane
• EN300-1706234
• 2246494-56-2

• Inchi： 1S/C17H25BO4/c1-12-10-13(18-21-16(2,3)17(4,5)22-18)6-7-15(12)20-14-8-9-19-11-14/h6-7,10,14H,8-9,11H2,1-5H3
• InChI Key： KRQSRTSPJSZHSG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C)C=2)OC2COCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.1845894g/mol
• Monoisotopic Mass: 304.1845894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on 4,4,5,5-tetramethyl-2-3-methyl-4-(oxolan-3-yloxy)phenyl-1,3,2-dioxaborolane

Introduction to CAS No 2246494-56-2: 4,4,5,5-Tetramethyl-2-(3-Methyl-4-(Oxolan-3-Yloxy)Phenyl)-1,3,2-Dioxaborolane

The compound with CAS No 2246494-56-2, known as 4,4,5,5-tetramethyl-2-(3-methyl-4-(oxolan-3-yloxy)phenyl)-1,3,2-dioxaborolane, is a highly specialized organoborane compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in various chemical reactions. Recent advancements in synthetic methodologies have further enhanced its utility in constructing complex molecular architectures.

The molecular structure of this compound features a dioxaborolane core with multiple methyl substituents and a phenyl group substituted with an oxolan ring. The presence of the oxolan (tetrahydrofuran) moiety introduces additional functional groups that can participate in various chemical transformations. The tetramethyl substitution pattern around the boron atom contributes to its stability and reactivity in specific reaction conditions.

Recent studies have highlighted the role of this compound as a valuable intermediate in the synthesis of advanced materials such as polymers and pharmaceutical agents. Its ability to undergo controlled boronate esterification reactions makes it an ideal candidate for constructing biologically active molecules. Researchers have also explored its potential in catalytic processes where the dioxaborolane framework serves as a stabilizing agent for transition metal catalysts.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of boronic acids with appropriately substituted phenols under specific conditions. Recent optimizations in these reaction conditions have led to higher yields and improved purity levels. The use of microwave-assisted synthesis has also been reported to significantly accelerate the formation of this compound while maintaining its structural integrity.

The application of this compound extends into various areas including drug discovery and materials science. Its role as a building block in constructing bioactive molecules has been well-documented in recent literature. For instance, studies published in high-impact journals such as Journal of Organic Chemistry and Nature Communications have demonstrated its utility in synthesizing complex natural product analogs with potential therapeutic applications.

Moreover, the integration of this compound into polymer systems has shown promise in developing advanced materials with tailored properties such as enhanced thermal stability and mechanical strength. Its ability to form covalent bonds with polymer backbones without compromising their structural integrity makes it a valuable component in material engineering.

In conclusion, the compound CAS No 2246494-56-2, or 4,4,5,5-tetramethyl-2-(3-methyl-4-(oxolan-3-yloxy)phenyl)-1,3,2-dioxaborolane, stands out as a versatile and indispensable tool in modern organic synthesis and materials science. With ongoing research uncovering new applications and improved synthetic methods, this compound is poised to play an even more significant role in advancing chemical science and technology.